98-51-1

4-tert-Butyltoluene

In Stock

• CAS RN:
• 98-51-1

• Formula:
• C11H16
  CH3C6H4C(CH3)3
  C11H16

• InChI:
• InChI=1S/C11H16/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3

• InChIKey:
• QCWXDVFBZVHKLV-UHFFFAOYSA-N

• P-tert-butyltoluene is a clear colorless liquid with an aromatic gasoline-like odor. (NTP, 1992)

3,5-Dichloro-2,6-difluoropyridine

In Stock

• CAS RN:
• 698-51-1

• Formula:
• C5HCl2F2N

• InChI:
• InChI=1S/C5HCl2F2N/c6-2-1-3(7)5(9)10-4(2)8/h1H

• InChIKey:
• AYTUSKIZXVPKBR-UHFFFAOYSA-N

• 3,5-Dichloro-2,6-difluoropyridine is a useful research compound. Its molecular formula is C5HCl2F2N and its molecular weight is 183.97 g/mol. The purity is usually 95%.

beta-Diethylaminoethyl phenothiazine-N-carboxylate hydrochloride

• CAS RN:
• 298-51-1

• Formula:
• C19H23ClN2O2S

• InChI:
• InChI=1S/C19H22N2O2S.ClH/c1-3-20(4-2)13-14-23-19(22)21-15-9-5-7-11-17(15)24-18-12-8-6-10-16(18)21;/h5-12H,3-4,13-14H2,1-2H3;1H

• InChIKey:
• FOQGDCBIMVXYSR-UHFFFAOYSA-N

• Beta-Diethylaminoethyl phenothiazine-N-carboxylate hydrochloride, also known as Beta-Diethylaminoethyl phenothiazine-N-carboxylate hydrochloride, is a useful research compound. Its molecular formula is C19H23ClN2O2S and its molecular weight is 378.9 g/mol. The purity is usually 95%.

N,N-dimethyl-4-[(1E)-[(4H-1,2,4-triazol-4-yl)imino]methyl]aniline

In Stock

• CAS RN:
• 18998-51-1

• Formula:
• C11H13N5

• InChI:
• InChI=1S/C11H13N5/c1-15(2)11-5-3-10(4-6-11)7-14-16-8-12-13-9-16/h3-9H,1-2H3/b14-7+

• InChIKey:
• YDHQRSFAZYRBTA-VGOFMYFVSA-N

• N,N-dimethyl-4-[(1E)-[(4H-1,2,4-triazol-4-yl)imino]methyl]aniline is a useful research compound. Its molecular formula is C11H13N5 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

4-(3,5-Dichlorophenoxy)aniline

In Stock

• CAS RN:
• 76198-51-1

• Formula:
• C12H9Cl2NO

• InChI:
• InChI=1S/C12H9Cl2NO/c13-8-5-9(14)7-12(6-8)16-11-3-1-10(15)2-4-11/h1-7H,15H2

• InChIKey:
• PXPDUICWSVIDKK-UHFFFAOYSA-N

• 4-(3,5-Dichlorophenoxy)aniline is a useful research compound. Its molecular formula is C12H9Cl2NO and its molecular weight is 254.11. The purity is usually 95%.

Ethyl 4-oxotetrahydrofuran-3-carboxylate

In Stock

• CAS RN:
• 89898-51-1

• Formula:
• C7H10O4

• InChI:
• InChI=1S/C7H10O4/c1-2-11-7(9)5-3-10-4-6(5)8/h5H,2-4H2,1H3

• InChIKey:
• BNXOKRMYIMMSKY-UHFFFAOYSA-N

• Ethyl 4-oxotetrahydrofuran-3-carboxylate is a useful research compound. Its molecular formula is C7H10O4 and its molecular weight is 158.15 g/mol. The purity is usually 95%.

Phosphorothioic acid

Usually In Stock

• CAS RN:
• 13598-51-1

• Formula:
• H3O3PS

• InChI:
• InChI=1S/H3O3PS/c1-4(2,3)5/h(H3,1,2,3,5)

• InChIKey:
• RYYWUUFWQRZTIU-UHFFFAOYSA-N

• Phosphorothioic O,O,O-acid is a phosphorothioic acid. It is a conjugate acid of a thiophosphate(2-). It is a tautomer of a phosphorothioic O,O,S-acid.

4-Amino-N-{2-[(methylsulphonyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide

Usually In Stock

• CAS RN:
• 296798-51-1

• Formula:
• C6H11N5O4S

• InChI:
• InChI=1S/C6H11N5O4S/c1-16(13,14)9-3-2-8-6(12)4-5(7)11-15-10-4/h9H,2-3H2,1H3,(H2,7,11)(H,8,12)

• InChIKey:
• IIEBEWBCEDDTJL-UHFFFAOYSA-N

• 4-Amino-N-{2-[(methylsulphonyl)amino]ethyl}-1,2,5-oxadiazole-3-carboxamide is a useful research compound. Its molecular formula is C6H11N5O4S and its molecular weight is 249.25. The purity is usually 95%.

3-[(3-acetylphenyl)amino]-6-tert-butyl-1,2,4-triazin-5(4H)-one

Usually In Stock

• CAS RN:
• 534598-51-1

• Formula:
• C15H18N4O2

• InChI:
• InChI=1S/C15H18N4O2/c1-9(20)10-6-5-7-11(8-10)16-14-17-13(21)12(18-19-14)15(2,3)4/h5-8H,1-4H3,(H2,16,17,19,21)

• InChIKey:
• UIVUJNCETIJVHV-UHFFFAOYSA-N

• 3-[(3-acetylphenyl)amino]-6-tert-butyl-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.335. The purity is usually 95%.

2-((3-(2-(4-methoxyphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-phenylacetamide

In Stock

• CAS RN:
• 872998-51-1

• Formula:
• C22H22N6O4S2

• InChI:
• InChI=1S/C22H22N6O4S2/c1-32-17-7-9-18(10-8-17)34(30,31)23-14-13-20-26-25-19-11-12-22(27-28(19)20)33-15-21(29)24-16-5-3-2-4-6-16/h2-12,23H,13-15H2,1H3,(H,24,29)

• InChIKey:
• MLKUCQXEBUFMFK-UHFFFAOYSA-N

• 2-((3-(2-(4-methoxyphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C22H22N6O4S2 and its molecular weight is 498.58. The purity is usually 95%.

2-Chloro-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide

In Stock

• CAS RN:
• 945298-51-1

• Formula:
• C11H11ClN4O

• InChI:
• InChI=1S/C11H11ClN4O/c12-5-11(17)15-10-3-1-9(2-4-10)6-16-8-13-7-14-16/h1-4,7-8H,5-6H2,(H,15,17)

• InChIKey:
• LMZPWSPEOWYDHK-UHFFFAOYSA-N

• 2-Chloro-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C11H11ClN4O and its molecular weight is 250.69. The purity is usually 95%.

(E)-3-(2-(6-methylpyridin-2-yl)ethynyl)cyclohex-2-enone O-methyl oxime

In Stock

• CAS RN:
• 924298-51-1

• Formula:
• C15H16N2O

• InChI:
• InChI=1S/C15H16N2O/c1-12-5-3-7-14(16-12)10-9-13-6-4-8-15(11-13)17-18-2/h3,5,7,11H,4,6,8H2,1-2H3/b17-15+

• InChIKey:
• CNNZLFXCUQLKOB-BMRADRMJSA-N

• ABP 688 is a non-competitive antagonist of metabotropic glutamate receptor 5 (mGluR5;  Ki = 3.5 nM in a radioligand binding assay using L(tk-) cell membranes expressing human receptors). It is selective for mGluR5 receptors over a panel of CNS G protein-coupled receptors, ion channels, and transporters at 10 μM. ABP 688 inhibits quisqualate-induced phosphoinositol accumulation in and glutamate-induced calcium release from L(tk-) cells expressing human mGluR5 (IC50s = 2.4 and 2.3 nM, respectively). Radiolabeled forms of ABP 688 have been used as PET tracers for in vivo imaging of mGluR5 receptors in rodents.
  ABP688 is a potent human mGlu5 receptor antagonist.
  

3-(2,5-dimethoxyphenyl)-1-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)urea

In Stock

• CAS RN:
• 1019098-51-1

• Formula:
• C23H23N7O3

• InChI:
• InChI=1S/C23H23N7O3/c1-15-12-13-30(29-15)22-11-10-21(27-28-22)24-16-4-6-17(7-5-16)25-23(31)26-19-14-18(32-2)8-9-20(19)33-3/h4-14H,1-3H3,(H,24,27)(H2,25,26,31)

• InChIKey:
• MDWDBIPTKGHIEK-UHFFFAOYSA-N

• 3-(2,5-dimethoxyphenyl)-1-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)urea is a useful research compound. Its molecular formula is C23H23N7O3 and its molecular weight is 445.5 g/mol. The purity is usually 95%.

((1-(Furan-2-yl)ethyl)carbamoyl)glycine

In Stock

• CAS RN:
• 1153298-51-1

• Formula:
• C9H12N2O4

• InChI:
• InChI=1S/C9H12N2O4/c1-6(7-3-2-4-15-7)11-9(14)10-5-8(12)13/h2-4,6H,5H2,1H3,(H,12,13)(H2,10,11,14)

• InChIKey:
• KMUFHXQTVGNAFG-UHFFFAOYSA-N

• ((1-(Furan-2-yl)ethyl)carbamoyl)glycine is a useful research compound. Its molecular formula is C9H12N2O4 and its molecular weight is 212.205. The purity is usually 95%.

N2,N4-bis(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine dihydrochloride

In Stock

• CAS RN:
• 1179498-51-1

• Formula:
• C21H26Cl2N6O3

• InChI:
• InChI=1S/C21H24N6O3.2ClH/c1-28-17-7-3-15(4-8-17)22-19-24-20(23-16-5-9-18(29-2)10-6-16)26-21(25-19)27-11-13-30-14-12-27;;/h3-10H,11-14H2,1-2H3,(H2,22,23,24,25,26);2*1H

• InChIKey:
• JBFRJIZPPDKBFZ-UHFFFAOYSA-N

• N2,N4-bis(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C21H26Cl2N6O3 and its molecular weight is 481.38. The purity is usually 95%.

2,6-dioxo-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1797698-51-1

• Formula:
• C12H11N5O4S

• InChI:
• InChI=1S/C12H11N5O4S/c18-7-4-6(14-11(21)16-7)9(19)17-12-15-5-2-1-3-13-10(20)8(5)22-12/h4H,1-3H2,(H,13,20)(H,15,17,19)(H2,14,16,18,21)

• InChIKey:
• OSVCXJMOEROGRF-UHFFFAOYSA-N

• 2,6-dioxo-N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C12H11N5O4S and its molecular weight is 321.31. The purity is usually 95%.

5-Fluoro-1-prop-2-enylpyridin-2-one

Usually In Stock

• CAS RN:
• 1849398-51-1

• Formula:
• C8H8FNO

• InChI:
• InChI=1S/C8H8FNO/c1-2-5-10-6-7(9)3-4-8(10)11/h2-4,6H,1,5H2

• InChIKey:
• MKEOJRMIBVBKHZ-UHFFFAOYSA-N

• 5-Fluoro-1-prop-2-enylpyridin-2-one is a useful research compound. Its molecular formula is C8H8FNO and its molecular weight is 153.156. The purity is usually 95%.

N-[[4-(4-Ethyl-3-oxopiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2201498-51-1

• Formula:
• C17H21N3O3

• InChI:
• InChI=1S/C17H21N3O3/c1-3-15(21)18-11-13-5-7-14(8-6-13)17(23)20-10-9-19(4-2)16(22)12-20/h3,5-8H,1,4,9-12H2,2H3,(H,18,21)

• InChIKey:
• LUSLCWCIJOGULD-UHFFFAOYSA-N

• N-[[4-(4-Ethyl-3-oxopiperazine-1-carbonyl)phenyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.

2-(2-(tert-Butoxycarbonyl)-8-oxa-2-azaspiro[4.5]decan-3-yl)acetic acid

In Stock

• CAS RN:
• 2230798-51-1

• Formula:
• C15H25NO5

• InChI:
• InChI=1S/C15H25NO5/c1-14(2,3)21-13(19)16-10-15(4-6-20-7-5-15)9-11(16)8-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)

• InChIKey:
• JRQPQIOKVCANRZ-UHFFFAOYSA-N

• 2-(2-(tert-Butoxycarbonyl)-8-oxa-2-azaspiro[4.5]decan-3-yl)acetic acid is a useful research compound. Its molecular formula is C15H25NO5 and its molecular weight is 299.367. The purity is usually 95%.